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Introduction
Biotin-PEG7-Maleimide is a heterobifunctional crosslinker that plays a pivotal role in

bioconjugation, a cornerstone of modern biotechnology and drug development. This reagent

seamlessly integrates a biotin moiety for high-affinity binding to streptavidin and avidin, a

maleimide group for specific covalent linkage to sulfhydryl groups, and a polyethylene glycol

(PEG) spacer. The PEG linker, in this case with seven ethylene glycol units, enhances the

solubility and biocompatibility of the resulting conjugate, making it an invaluable tool for

applications ranging from protein labeling and purification to the development of sophisticated

antibody-drug conjugates (ADCs).[1][2] This guide provides a comprehensive overview of the

structure, properties, and experimental protocols associated with Biotin-PEG7-Maleimide.

Core Structure and Properties
Biotin-PEG7-Maleimide is characterized by three key functional components: a biotin head

group, a hydrophilic PEG7 spacer, and a thiol-reactive maleimide group. This unique
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architecture allows for the specific and efficient labeling of proteins, peptides, and other

molecules containing free sulfhydryl groups.

Chemical Structure
The fundamental structure of Biotin-PEG7-Maleimide facilitates its versatile functionality in

bioconjugation reactions.
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Caption: Functional components of Biotin-PEG7-Maleimide.

Physicochemical Properties
The following table summarizes the key quantitative properties of Biotin-PEG7-Maleimide,

providing essential information for experimental design and execution.

Property Value Reference(s)

Molecular Formula C33H55N5O12S [3]

CAS Number 1898221-65-2 [3][4]

Purity ≥95% [1][2]

Appearance White to off-white solid [5]

Solubility
Soluble in DMSO, DMF, and

water
[6]

Reactivity and Stability
The maleimide group of Biotin-PEG7-Maleimide exhibits high reactivity and selectivity towards

sulfhydryl groups (thiols) present in cysteine residues of proteins and peptides.[7] This reaction,
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a Michael addition, proceeds optimally at a neutral pH range of 6.5-7.5, forming a stable

thioether bond.[8][9][10] It is important to note that at pH values above 7.5, the maleimide

group may exhibit some reactivity towards primary amines, and hydrolysis of the maleimide

ring can also occur.[8]

For optimal stability, Biotin-PEG7-Maleimide should be stored at -20°C in a desiccated

environment.[1][11] Stock solutions, typically prepared in anhydrous DMSO or DMF, can be

stored at -20°C for at least one month.[12]

Experimental Protocols
The following sections provide detailed methodologies for the use of Biotin-PEG7-Maleimide
in common laboratory applications.

Protein Labeling with Biotin-PEG7-Maleimide
This protocol outlines the general steps for labeling a protein with Biotin-PEG7-Maleimide.

The molar ratio of the labeling reagent to the protein may need to be optimized for specific

applications.[13]

Materials:

Protein to be labeled (containing free sulfhydryl groups)

Biotin-PEG7-Maleimide

Reaction Buffer: Phosphate-buffered saline (PBS) or other amine-free and thiol-free buffer,

pH 6.5-7.5[12]

Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

(Optional) Reducing agent: Tris(2-carboxyethyl)phosphine (TCEP)[14]

Purification column (e.g., size-exclusion chromatography)[12][15]

Procedure:

Protein Preparation:
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Dissolve the protein in the reaction buffer to a concentration of 1-10 mg/mL.[16]

If the protein's sulfhydryl groups are oxidized (forming disulfide bonds), they must first be

reduced. Add a 10-fold molar excess of TCEP to the protein solution and incubate for 30

minutes at room temperature.[12][17] Remove the excess TCEP using a desalting column.

[10]

Biotin-PEG7-Maleimide Stock Solution Preparation:

Immediately before use, prepare a 10 mM stock solution of Biotin-PEG7-Maleimide in

anhydrous DMSO or DMF.[12][13]

Biotinylation Reaction:

Add a 10- to 20-fold molar excess of the Biotin-PEG7-Maleimide stock solution to the

protein solution.[5][8]

Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C with

gentle stirring.[5][12]

Purification of the Biotinylated Protein:

Remove excess, unreacted Biotin-PEG7-Maleimide using a size-exclusion

chromatography column (e.g., Sephadex G-25) or dialysis.[12][15][18]
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Caption: Experimental workflow for protein biotinylation.

Reaction Mechanism: Thiol-Maleimide Ligation
The core of the labeling process is the highly specific reaction between the maleimide group

and a free thiol.
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Caption: Thiol-maleimide conjugation reaction.

Applications in Research and Drug Development
The unique properties of Biotin-PEG7-Maleimide make it a versatile tool in various scientific

disciplines.

Protein Labeling and Detection: Biotinylated proteins can be easily detected and quantified

using streptavidin- or avidin-conjugated enzymes (e.g., HRP, AP) or fluorophores in

techniques such as ELISA, Western blotting, and flow cytometry.[10][15]

Affinity Chromatography and Purification: The strong interaction between biotin and

streptavidin allows for the efficient purification of biotinylated molecules and their binding

partners from complex mixtures.[7][19][20]

Drug Delivery and Antibody-Drug Conjugates (ADCs): The PEG spacer enhances the

pharmacokinetic properties of drug conjugates, while the specific reactivity of the maleimide

group allows for site-specific attachment of drugs to antibodies or other targeting moieties.[1]

[2][7][21]

Surface Immobilization: Biotin-PEG7-Maleimide can be used to immobilize proteins or other

molecules onto streptavidin-coated surfaces for applications in biosensors and microarrays.
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[21]

Conclusion
Biotin-PEG7-Maleimide is a powerful and versatile reagent for the targeted biotinylation of

thiol-containing molecules. Its well-defined structure, including a hydrophilic PEG7 spacer,

provides researchers with a reliable tool for a wide range of applications, from fundamental

research to the development of novel therapeutics. Understanding its properties and adhering

to optimized experimental protocols are key to successfully leveraging this reagent in the

laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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